Cas no 1706300-96-0 (1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone)

• Product Name: 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone
• CAS No: 1706300-96-0
• MF: C₁₆H₁₆F₃NO
• MW: 295.299554824829
• CID: 5933661
• PubChem ID: 90627295
• Update Time: 2025-10-28

1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone
• F6471-2826
• 1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one
• 1706300-96-0
• AKOS025100758
• 1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-[3-(trifluoromethyl)phenyl]ethanone

• Inchi： 1S/C16H16F3NO/c17-16(18,19)12-4-1-3-11(9-12)10-15(21)20-13-5-2-6-14(20)8-7-13/h1-5,9,13-14H,6-8,10H2
• InChI Key： QEJLCDRFLHYRLK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(N1C2C=CCC1CC2)=O)(F)F

Computed Properties

• Exact Mass: 295.11839862g/mol
• Monoisotopic Mass: 295.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone

Comprehensive Profile of 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone (CAS No. 1706300-96-0)

The compound 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone (CAS No. 1706300-96-0) is a structurally unique molecule featuring a bicyclic 8-azabicyclo[3.2.1]oct-2-ene core linked to a 3-(trifluoromethyl)phenyl moiety via an ethanone bridge. This configuration imparts significant potential for applications in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting agents and enzyme modulators. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, making it a valuable scaffold for drug discovery.

Recent trends in pharmaceutical research highlight growing interest in bridged heterocycles like the 8-azabicyclo[3.2.1]octene system due to their conformational rigidity and ability to interact with biological targets. Researchers are actively investigating such compounds for their potential in addressing neurodegenerative disorders, pain management, and GPCR modulation. The 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone structure aligns with these priorities, offering a promising avenue for further exploration.

From a synthetic chemistry perspective, the compound’s stereochemistry at the (1R,5S) positions is critical for its biological activity. Enantioselective synthesis of such chiral building blocks is a hot topic in organic chemistry, with many laboratories focusing on asymmetric catalysis and green chemistry approaches. The incorporation of a trifluoromethyl group further aligns with the demand for fluorinated pharmaceuticals, which account for over 30% of recent FDA-approved drugs.

Analytical characterization of CAS No. 1706300-96-0 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its structural integrity. Computational studies, including molecular docking and QSAR modeling, are often employed to predict its interactions with biological targets like dopamine receptors or serotonin transporters, which are frequently searched topics in pharmacological databases.

The compound’s potential applications extend to preclinical research for neurological conditions, where its blood-brain barrier (BBB) permeability is a key consideration. Industry professionals and academic researchers frequently query databases for small molecule neurotherapeutics and bicyclic amine derivatives, making this compound highly relevant to current investigative trends. Its structure-activity relationship (SAR) profile is also of significant interest for lead optimization in drug development pipelines.

In summary, 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone represents a compelling case study in modern medicinal chemistry and drug design. Its combination of a rigid bicyclic framework, fluorine substitution, and chiral centers positions it as a versatile candidate for addressing unmet medical needs, particularly in CNS disorders. Continued research into its pharmacokinetic properties and target engagement will likely yield valuable insights for the next generation of therapeutic agents.